Cas no 2229484-40-4 (2-(5-bromo-3-methylfuran-2-yl)pyrrolidine)

• Product Name: 2-(5-bromo-3-methylfuran-2-yl)pyrrolidine
• CAS No: 2229484-40-4
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 5943642
• PubChem ID: 165799101
• Update Time: 2025-05-22

2-(5-bromo-3-methylfuran-2-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-3-methylfuran-2-yl)pyrrolidine
• 2229484-40-4
• EN300-1910131

• Inchi： 1S/C9H12BrNO/c1-6-5-8(10)12-9(6)7-3-2-4-11-7/h5,7,11H,2-4H2,1H3
• InChI Key： OPWQAYVTFRAPAE-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C2CCCN2)O1

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.2Ų

Additional information on 2-(5-bromo-3-methylfuran-2-yl)pyrrolidine

Recent Advances in the Study of 2-(5-bromo-3-methylfuran-2-yl)pyrrolidine (CAS: 2229484-40-4) and Its Applications in Chemical Biology and Medicine

The compound 2-(5-bromo-3-methylfuran-2-yl)pyrrolidine (CAS: 2229484-40-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the versatility of 2-(5-bromo-3-methylfuran-2-yl)pyrrolidine as a building block for the synthesis of more complex bioactive molecules. Its furan and pyrrolidine moieties provide a robust scaffold for further chemical modifications, enabling the development of derivatives with enhanced pharmacological properties. Researchers have successfully utilized this compound in the synthesis of novel heterocyclic compounds, which exhibit promising activity against various biological targets.

One of the most notable applications of 2-(5-bromo-3-methylfuran-2-yl)pyrrolidine is its role in the development of enzyme inhibitors. Preliminary in vitro studies have demonstrated its ability to modulate the activity of key enzymes involved in disease pathways, such as kinases and proteases. These findings suggest that this compound could serve as a valuable tool for probing enzyme mechanisms and as a starting point for the design of new therapeutic agents.

In addition to its enzyme inhibitory properties, 2-(5-bromo-3-methylfuran-2-yl)pyrrolidine has shown potential in targeting protein-protein interactions (PPIs). PPIs are increasingly recognized as critical players in various diseases, and the ability to modulate these interactions represents a promising therapeutic strategy. Recent structural studies have revealed that the bromo-substituted furan ring of this compound can engage in specific interactions with protein surfaces, making it a promising candidate for PPI modulation.

Furthermore, the pharmacokinetic properties of 2-(5-bromo-3-methylfuran-2-yl)pyrrolidine have been investigated in recent preclinical studies. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its development as a drug candidate. The compound has demonstrated favorable solubility and stability, along with moderate bioavailability, suggesting its potential for further optimization.

Despite these promising findings, challenges remain in the development of 2-(5-bromo-3-methylfuran-2-yl)pyrrolidine-based therapeutics. Issues such as selectivity, toxicity, and synthetic scalability need to be addressed in future research. However, the compound's unique structural features and demonstrated biological activities make it a compelling subject for ongoing investigation.

In conclusion, 2-(5-bromo-3-methylfuran-2-yl)pyrrolidine (CAS: 2229484-40-4) represents a promising scaffold in chemical biology and medicinal chemistry. Its diverse applications, ranging from enzyme inhibition to PPI modulation, highlight its potential as a versatile tool for drug discovery. Continued research into its mechanisms of action and further structural optimization will be essential for unlocking its full therapeutic potential.